4-(3,3-diphenylpropanoyl)morpholine

• IUPAC Name: 1-morpholin-4-yl-3,3-diphenylpropan-1-one
• InChI: InChI=1S/C19H21NO2/c21-19(20-11-13-22-14-12-20)15-18(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,18H,11-15H2
• InChI Key: AFDJLZJJQFTUHB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

4-(3,3-diphenylpropanoyl)morpholine, also known as DPM, is a chemical compound that has been widely used in scientific research. It is a morpholine derivative that has a phenylpropanoyl group attached to the nitrogen atom. DPM has been found to have various biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

4-(3,3-diphenylpropanoyl)morpholine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. This compound has also been reported to have anticonvulsant activity in animal models of epilepsy. In addition, this compound has been investigated for its potential use as a radioprotective agent in cancer therapy.

Mechanism of Action

The exact mechanism of action of 4-(3,3-diphenylpropanoyl)morpholine is not fully understood. However, it has been proposed that this compound may exert its biological effects by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to modulate the activity of ion channels in the nervous system, which may contribute to its anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. This compound has also been reported to decrease the expression of COX-2, an enzyme involved in the production of prostaglandins. In addition, this compound has been found to increase the levels of GABA, a neurotransmitter that has inhibitory effects in the nervous system.

Advantages and Limitations for Lab Experiments

4-(3,3-diphenylpropanoyl)morpholine has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized in large quantities. This compound is also relatively non-toxic and has been found to have a low incidence of side effects. However, this compound has some limitations for research. It has poor solubility in water, which can make it difficult to administer in animal studies. In addition, this compound has not been extensively studied in humans, so its safety and efficacy in clinical settings are not well-established.

Future Directions

There are several future directions for research on 4-(3,3-diphenylpropanoyl)morpholine. One area of interest is the development of novel analogs of this compound that may have improved pharmacological properties. Another area of research is the investigation of the molecular targets of this compound, which may provide insights into its mechanism of action. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in human clinical trials.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research. It has been found to have various biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. This compound has several advantages for laboratory experiments, but also has some limitations for research. There are several future directions for research on this compound, including the development of novel analogs and the investigation of its molecular targets.

Synthesis Methods

The synthesis of 4-(3,3-diphenylpropanoyl)morpholine involves the reaction of morpholine with 3,3-diphenylpropanoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields this compound as a white solid. The purity of the compound can be improved by recrystallization from a suitable solvent.